Cas no 36157-40-1 (1-(2,5-dichlorothiophen-3-yl)ethan-1-one)

• Product Name: 1-(2,5-dichlorothiophen-3-yl)ethan-1-one
• CAS No: 36157-40-1
• Molecular Formula: C₆H₄OSCl₂
• Molecular Weight: 195.06636
• MDL: MFCD00014522
• CID: 54544
• PubChem ID: 118920

1-(2,5-dichlorothiophen-3-yl)ethan-1-one Properties

Names and Identifiers

• 1-(2,5-Dichlorothiophen-3-yl)ethanone
• 2,5-Dichloro-3-thienyl methyl ketone
• 1-(2,5-Dichloro-3-thienyl)ethan-1-one
• 3-Acetylthiophene
• METHYL 3-THIENYL KETONE
• 1-(3-THIENYL)ETHANONE
• 1-(3-Thienyl)-1-ethanone
• 1-Thiophen-3-yl-ethanone
• 3-Acetylthiophen
• Ethanone,1-(3-thienyl)-
• Ketone, methyl 3-thienyl
• 3-Acetyl
• 1-thien-3-ylethanone
• 3-Acetyl-2,5-dichlorothiophene
• 1-(2,5-dichlorothiophen-3-yl)ethan-1-one
• EN300-13118
• BIDD:GT0097
• AKOS000276629
• AC-6966
• CS-W010632
• 1-(2,5-dichloro-3-thienyl)-1-ethanone
• AMY23244
• 1-(2,5-dichlorothien-3-yl)ethan-1-one
• MFCD00014522
• A6273
• SCHEMBL542159
• 1-(2,5-Dichloro-3-thienyl)ethanone #
• Z89265801
• F0001-2738
• InChI=1/C6H4Cl2OS/c1-3(9)4-2-5(7)10-6(4)8/h2H,1H3
• NS00029985
• CHEBI:194727
• Ethanone, 1-(2,5-dichloro-3-thienyl)-
• P10027
• SY034796
• GYFDNIRENHZKGR-UHFFFAOYSA-
• PB47335
• 1-(2,5-Dichloro-thiophen-3-yl)-ethanone
• 3-Acetyl-2,5-dichlorothiophene, 98%
• DTXSID60189724
• QRT2T98QV7
• 7M-751
• A1182
• 36157-40-1
• EINECS 252-893-3
• FT-0614876
• 1-(2,5-Dichloro-3-thienyl)ethanone
• DB-048925
• STK427054

• MDL： MFCD00014522
• InChIKey： GYFDNIRENHZKGR-UHFFFAOYSA-N
• Inchi： 1S/C6H4Cl2OS/c1-3(9)4-2-5(7)10-6(4)8/h2H,1H3
• SMILES： CC(=O)C1=C(Cl)SC(=C1)Cl
• BRN： 121288

Computed Properties

• Exact Mass: 193.935991g/mol
• Surface Charge: 0
• XLogP3: 3.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 193.935991g/mol
• Monoisotopic Mass: 193.935991g/mol
• Topological Polar Surface Area: 45.3Ų
• Heavy Atom Count: 10
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 3.25750
• PSA: 45.31000
• Refractive Index: 1.575
• Boiling Point: 122°C/6mmHg(lit.)
• Melting Point: 38.0 to 41.0 deg-C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Powder
• Solubility: Not determined
• Density: 1.4514 (estimate)

1-(2,5-dichlorothiophen-3-yl)ethan-1-one Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S22;S26;S36/37/39
• Safety Instruction： S26-S36-S36/37/39-S22-S36/37
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：(BD3237)
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning

1-(2,5-dichlorothiophen-3-yl)ethan-1-one Customs Data

• HS CODE：29349990
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%